4-(5-Methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoic acid

• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 4-[5-methyl-4-[(4-methylphenyl)sulfanylmethyl]-1,3-oxazol-2-yl]benzoic acid
• InChI: InChI=1S/C19H17NO3S/c1-12-3-9-16(10-4-12)24-11-17-13(2)23-18(20-17)14-5-7-15(8-6-14)19(21)22/h3-10H,11H2,1-2H3,(H,21,22)
• InChI Key: KZZQCURODINAON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=C(OC(=N2)C3=CC=C(C=C3)C(=O)O)C

Description

4-(5-Methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoic acid is a useful research compound. Its molecular formula is C19H17NO3S and its molecular weight is 339.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-(5-methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoate (3.1 g, 8.78 mmol, 1.00 equiv) in 6N hydrochloric acid (90 mL) was stirred overnight at 90° C. The reaction mixture was diluted with 150 mL of water and extracted with 3×150 mL of ethyl acetate. The combined organic layers was washed with 3×50 mL of brine, dried over anhydrous sodium sulfate and concentrated under vacuum to give 2.2 g (74%) of 4-(5-methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoic acid as a white solid. LC-MS: (ES, m/z):